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Compound of Interest

Compound Name: Diazald

Cat. No.: B120255 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling of Diazald, with a specific focus on preventing

and managing skin irritation and exposure.

Frequently Asked Questions (FAQs)
Q1: What is Diazald and what are its primary hazards?

Diazald, scientifically known as N-methyl-N-nitroso-p-toluenesulfonamide, is primarily used as

a precursor for the in-situ generation of diazomethane, a highly useful but toxic and explosive

methylating agent.[1][2] The main hazards associated with Diazald itself include:

Skin Irritation: It is a severe skin irritant and can cause redness and pain.[1][3][4]

Allergic Skin Reaction: May cause an allergic skin reaction (skin sensitization).[3][4][5]

Eye Irritation: Causes serious eye irritation.[3][4][5]

Respiratory Irritation: May cause respiratory irritation if inhaled.[3][4][5]

Flammability: Heating may cause a fire.[4][5]

Instability: It is thermally sensitive and can be unstable.[2][5]

Q2: What are the initial symptoms of Diazald skin exposure?
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Symptoms of skin contact may include redness, pain, and dermatitis.[3] An allergic reaction can

also manifest as a rash.[3] It's important to note that some effects may not be immediate.

Q3: What should I do if Diazald comes into contact with my skin?

Immediate action is crucial to minimize irritation and absorption. Follow the First Aid protocol

outlined below. In summary, you should immediately wash the affected area with soap and

plenty of water and seek medical attention.[5][6]

Q4: What type of Personal Protective Equipment (PPE) is required when handling Diazald?

A comprehensive suite of PPE is necessary to prevent exposure. This includes:

Gloves: Chemical-resistant gloves are mandatory. Proper glove removal technique must be

followed to avoid contaminating your hands.[5]

Eye Protection: Safety glasses with side-shields or a face shield are essential.[5]

Lab Coat: A lab coat or a complete suit protecting against chemicals should be worn.[5][7]

Respiratory Protection: If there is a risk of inhaling dust, a full-face particle respirator may be

necessary.[5]

Q5: How should I store Diazald?

Store Diazald in a cool, dry, and well-ventilated place in its original, tightly closed container.[5]

It should be kept away from heat, sparks, open flames, and direct sunlight.[3][4] For prolonged

storage, refrigeration is recommended.[1]

Troubleshooting Guides
Scenario 1: Accidental Skin Contact

Problem: You have spilled a small amount of Diazald powder on your gloved hand and some

may have touched your skin beneath the glove.

Troubleshooting Steps:

Immediate Action: Move away from the hazardous area to a designated washing station.
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Glove Removal: Carefully remove the contaminated glove using the proper technique to

avoid further skin contact.

Washing: Immediately wash the affected skin with soap and plenty of water for at least 15

minutes.[5][6][7]

Seek Medical Advice: Consult a physician and have the Safety Data Sheet (SDS) for

Diazald available.[5]

Report the Incident: Inform your supervisor and follow your institution's incident reporting

procedures.

Scenario 2: Minor Spill on a Lab Bench
Problem: A small amount of Diazald powder has spilled onto a laboratory bench.

Troubleshooting Steps:

Alert Personnel: Inform others in the immediate vicinity of the spill.

Evacuate (if necessary): For larger spills or if dust is generated, evacuate the area.[5]

Wear Appropriate PPE: Before cleaning, ensure you are wearing the correct PPE,

including gloves, safety glasses, and a lab coat.

Containment: Prevent the powder from spreading.

Clean-up:

For dry powder, you can use wet-brushing or an electrically protected vacuum cleaner

to pick it up.[5] Avoid creating dust.[5]

Place the collected material into a suitable, closed container for disposal.[5]

Decontamination: Clean the affected area with soap and water.[7]

Waste Disposal: Dispose of the contaminated materials as hazardous waste according to

your local regulations.
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Data Presentation
Table 1: Physical and Chemical Properties of Diazald

Property Value Reference

CAS Number 80-11-5 [4]

Molecular Formula C₈H₁₀N₂O₃S [8]

Molecular Weight 214.24 g/mol [8][9]

Appearance Solid [9]

Melting Point 61-62 °C [9]

Table 2: Hazard Identification and PPE Recommendations

Hazard GHS Classification
Recommended
PPE

Reference

Skin Irritation Skin Irrit. 2
Chemical-resistant

gloves, Lab coat
[9][10]

Skin Sensitization Skin Sens. 1
Chemical-resistant

gloves, Lab coat
[9][10]

Eye Irritation Eye Irrit. 2

Safety glasses with

side-shields or face

shield

[9][10]

Respiratory Irritation STOT SE 3

Use in a well-

ventilated area or with

respiratory protection

[9][10]

Flammability Self-react. C
Keep away from heat

and ignition sources
[9][10]

Experimental Protocols
Protocol 1: First Aid for Diazald Skin Exposure
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Objective: To provide immediate and effective first aid following skin contact with Diazald to

minimize harm.

Materials:

Soap

Running water

Safety shower

Clean towels

Diazald Safety Data Sheet (SDS)

Procedure:

1. Immediately move the affected person from the area of exposure to a safety shower or

eyewash station.

2. If contaminated, remove all clothing from the affected area.

3. Wash the affected skin thoroughly with soap and copious amounts of water for at least 15

minutes.[5][6][7]

4. Ensure all visible traces of the chemical have been removed.

5. While the individual is being treated, another person should locate the Diazald SDS.

6. After thorough washing, seek immediate medical attention. Provide the medical personnel

with the Diazald SDS.[5]

7. Report the incident to the laboratory supervisor and follow all institutional reporting

requirements.

Protocol 2: Decontamination of a Minor Diazald Spill
Objective: To safely clean and decontaminate a minor spill of Diazald powder.
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Materials:

Personal Protective Equipment (as specified in the SDS)

Absorbent pads or vermiculite

Wet cloths or sponges

Soap or a suitable laboratory detergent

Sealable plastic bags for waste disposal

Hazardous waste labels

Procedure:

1. Ensure the spill area is well-ventilated. If necessary and safe to do so, open a window or

use a fan.

2. Don the appropriate PPE.

3. If the spill is a powder, gently cover it with a wet paper towel to prevent the powder from

becoming airborne.

4. Carefully scoop up the absorbed material or gently sweep the dampened powder.

5. Place the waste into a labeled, sealable plastic bag.

6. Wash the spill area thoroughly with soap and water, working from the outside of the spill

area inwards.[7]

7. Wipe the area with a clean, wet cloth.

8. Place all contaminated cleaning materials into the hazardous waste bag.

9. Seal the bag and dispose of it according to your institution's hazardous waste procedures.

10. Remove PPE and wash hands thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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